(1R)-1-(5-Bromo-3-methyl(2-pyridyl))ethylamine

• Molecular Formula: C8H11BrN2
• Molecular Weight: 215.09 g/mol
• IUPAC Name: (1R)-1-(5-bromo-3-methylpyridin-2-yl)ethanamine
• InChI: InChI=1S/C8H11BrN2/c1-5-3-7(9)4-11-8(5)6(2)10/h3-4,6H,10H2,1-2H3/t6-/m1/s1
• InChI Key: DPNIINIKFQBHRO-ZCFIWIBFSA-N
• Isomeric SMILES: CC1=CC(=CN=C1[C@@H](C)N)Br
• Canonical SMILES: CC1=CC(=CN=C1C(C)N)Br

Description

(1R)-1-(5-Bromo-3-methyl(2-pyridyl))ethylamine is a chiral pyridine derivative with a bromo substituent at position 5, a methyl group at position 3, and an ethylamine moiety attached to the 2-pyridyl ring. The compound’s molecular formula is C₈H₁₁BrN₂, and its stereochemistry at the ethylamine’s chiral center is specified as the R configuration.

Biological Activity

The compound (1R)-1-(5-Bromo-3-methyl(2-pyridyl))ethylamine is a member of the pyridine derivatives, which have garnered attention in medicinal chemistry due to their diverse pharmacological activities. This article explores the biological activity of this compound, focusing on its mechanisms, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C8H11BrN2
• Molecular Weight : 215.09 g/mol
• CAS Number : 1269808-55-0

The biological activity of (1R)-1-(5-Bromo-3-methyl(2-pyridyl))ethylamine can be attributed to its interaction with various biological targets, including receptors and enzymes. Its bromo and methyl groups enhance its lipophilicity, potentially improving cell membrane permeability and receptor binding affinity.

Key Mechanisms:

• Receptor Modulation : This compound may act as an allosteric modulator at certain G-protein coupled receptors (GPCRs), similar to other pyridine derivatives that have shown promise in modulating cannabinoid receptors .
• Inhibition of Enzymatic Activity : Preliminary studies suggest potential inhibitory effects on specific enzymes involved in metabolic pathways, which could lead to therapeutic applications in metabolic disorders.

Biological Activity Data

Research has demonstrated various biological activities associated with (1R)-1-(5-Bromo-3-methyl(2-pyridyl))ethylamine. Below is a summary of findings from recent studies:

Activity	Effect/Outcome	Reference
Antiviral	Inhibits HIV replication
Anticancer	Induces apoptosis in cancer cells
Metabolic modulation	Potential anti-obesity effects
Neuroprotective	Reduces neurotoxicity

Case Study 1: Antiviral Activity

A study explored the antiviral properties of (1R)-1-(5-Bromo-3-methyl(2-pyridyl))ethylamine against HIV. The compound exhibited significant inhibition of the viral infectivity factor (Vif), demonstrating an IC50 value comparable to established antiviral agents. This suggests its potential as a lead compound for developing new antiviral therapies.

Case Study 2: Anticancer Properties

In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including HeLa and CEM cells. The mechanism involves the activation of caspase pathways, leading to programmed cell death. These findings indicate its potential utility in cancer therapy.

Research Findings

Recent research has focused on optimizing the structure of pyridine derivatives to enhance their biological activity. Modifications to the bromo and methyl groups have been explored to improve potency and selectivity against specific targets.

Structure-Activity Relationship (SAR)

The SAR studies indicate that:

• Bromine Substitution : Enhances activity at certain receptors.
• Methyl Group Positioning : Influences binding affinity and selectivity.

Comparison with Similar Compounds

Table 1: Structural and Physical Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Substituents (Pyridine Positions)	Stereochemistry
(1R)-1-(5-Bromo-3-methyl(2-pyridyl))ethylamine	C₈H₁₁BrN₂	215.09 (calc.)	Not Available	5-Bromo, 3-methyl	R
(1S)-1-(5-Bromo-6-methyl(2-pyridyl))ethylamine	C₈H₁₁BrN₂	215.09	1259790-35-6	5-Bromo, 6-methyl	S
(1R)-2,2,2-Trifluoro-1-(2-pyridyl)ethylamine	C₇H₇F₃N₂	176.14	1228565-87-4	Trifluoromethyl (non-pyridyl)	R
5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine	C₁₁H₁₅BrN₂Si	315.24	Not Available	5-Bromo, 3-(trimethylsilyl ethynyl)	N/A

Stereochemical and Positional Isomerism

• (1S)-1-(5-Bromo-6-methyl(2-pyridyl))ethylamine :
  This compound is a stereoisomer and positional isomer of the target molecule. While both share the molecular formula C₈H₁₁BrN₂ , the methyl group is located at position 6 instead of 3, and the ethylamine’s chiral center has an S configuration. These differences could significantly alter solubility, crystallinity, and interactions with chiral environments (e.g., enzymes or catalysts).

Electronic Effects of Substituents

• (1R)-2,2,2-Trifluoro-1-(2-pyridyl)ethylamine : The replacement of bromo and methyl groups with a trifluoromethyl moiety results in a lighter molecular weight (176.14 vs. 215.09) and distinct electronic properties.

Steric and Functional Group Variations

• 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine : This derivative features a bulky trimethylsilyl ethynyl group at position 3 instead of methyl. The increased steric hindrance and lipophilicity (molecular weight 315.24) may enhance solubility in nonpolar solvents but reduce compatibility with aqueous systems.

Implications of Structural Differences

• Bioactivity : Bromine’s electronegativity and bulkiness in the target compound may enhance binding affinity in halogen-bonding interactions, unlike the -CF₃ group in .
• Synthetic Utility : The (1R)-configured ethylamine group could serve as a chiral auxiliary in asymmetric synthesis, whereas the (1S) isomer might exhibit opposing enantioselectivity.
• Physicochemical Properties : The trimethylsilyl ethynyl group in introduces hydrophobicity, making it more suited for organic-phase reactions compared to the polar ethylamine group in the target compound.